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Compound of Interest

Compound Name: (S)-4-Phenyloxazolidin-2-one

Cat. No.: B032377

Essential Safety and Handling Guide for (S)-4-
Phenyloxazolidin-2-one

(S)-4-Phenyloxazolidin-2-one is a chiral auxiliary widely utilized in asymmetric synthesis, a
critical process in the development of pharmaceuticals.[1] While an invaluable tool for
researchers, proper handling and disposal are paramount to ensure laboratory safety. This
guide provides essential, immediate safety and logistical information for its use.

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety when handling (S)-4-Phenyloxazolidin-2-
one, the following personal protective equipment is recommended. Specifications may vary
based on the scale of the experiment and specific laboratory conditions.
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Specifications and
PPE Category Item - K
emarks

Should be tested and
approved under government
standards such as NIOSH
(US) or EN 166 (EU).[2][3]

Eye Protection Safety Goggles or Glasses

Nitrile rubber, neoprene, or
PVC gloves are suitable.[3]
] ] ] Gloves must be inspected
Hand Protection Chemical-resistant Gloves )
before use and disposed of
properly after handling the

chemical.[2]

A full-sleeved apron or lab coat
is recommended to prevent
skin contact.[4] The type of
Body Protection Protective Clothing protective equipment should
be selected based on the
concentration and amount of

the substance being used.[2]

A dust mask, such as a type
N95 (US), is recommended,
especially when there is a risk
of dust formation. In case of
Respiratory Protection Dust Mask mad('equate vent|la.t|on,
respiratory protection should
be worn.[5] A self-contained
breathing apparatus may be
necessary for spills or when

dust formation is significant.[4]

Hazard Identification and First Aid

(S)-4-Phenyloxazolidin-2-one is classified as harmful if swallowed.[2][6] It may also cause
skin, eye, and respiratory irritation.[1][7]
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First Aid Procedures:

If swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[2][6]

¢ In case of skin contact: Remove contaminated clothing and wash the affected area with soap
and plenty of water.[6]

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes.|[3]

[6]

If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen.[6]

Operational Workflow for Safe Handling

The following diagram outlines the procedural steps for the safe handling of (S)-4-
Phenyloxazolidin-2-one, from preparation to disposal.
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Preparation

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Proceed to handling

Handling & ExXperimentation

Weigh and handle in a well-ventilated area

Avoid dust formation

Perform experimental procedure

Experiment complete

Post-Experim(vant & Disposal

Decontaminate work surfaces

v

Dispose of waste in a suitable, closed container

v

Offer surplus and non-recyclable solutions to a licensed disposal company,

v

Remove and dispose of contaminated PPE

v

Wash hands thoroughly

Click to download full resolution via product page

Safe handling workflow for (S)-4-Phenyloxazolidin-2-one.
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Storage and Disposal

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[6] It is also
recommended to store this compound under an inert gas as it can be hygroscopic.

Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations. Surplus and non-recyclable solutions should be offered to a licensed disposal
company.[2] Do not let the product enter drains.[2] Adhered or collected material should be
promptly disposed of in suitable and closed containers.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. nbinno.com [nbinno.com]

o 2. (S)-(+)-4-Phenyl-2-oxazolidinone - Safety Data Sheet [chemicalbook.com]
o 3. fishersci.co.uk [fishersci.co.uk]

e 4. kmpharma.in [kmpharma.in]

e 5. (S)-4-Phenyloxazolidin-2-one | (S)-(+)-4-Phenyl-2-oxazolidinone | Oxazolidines |
Ambeed.com [ambeed.com]

e 6. echemi.com [echemi.com]

e 7.2-Oxazolidinone, 4-phenyl-, (4S)- | C9HINOZ2 | CID 730424 - PubChem
[pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Personal protective equipment for handling (S)-4-
Phenyloxazolidin-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032377#personal-protective-equipment-for-handling-
s-4-phenyloxazolidin-2-one]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.echemi.com/sds/high-purity-s-4-phenyl-2-oxazolidino-temppid160705000369.html
https://www.chemicalbook.com/msds/s-4-phenyl-2-oxazolidinone.htm
https://www.chemicalbook.com/msds/s-4-phenyl-2-oxazolidinone.htm
https://www.echemi.com/sds/high-purity-s-4-phenyl-2-oxazolidino-temppid160705000369.html
https://www.benchchem.com/product/b032377?utm_src=pdf-custom-synthesis
https://www.nbinno.com/?news/gp-s-4-phenyloxazolidin-2-one-a-comprehensive-overview
https://www.chemicalbook.com/msds/s-4-phenyl-2-oxazolidinone.htm
https://www.fishersci.co.uk/store/msds?partNumber=10663862&countryCode=GB&language=en
https://kmpharma.in/download_msds/12939
https://www.ambeed.com/products/(s)-4-phenyloxazolidin-2-one.html
https://www.ambeed.com/products/(s)-4-phenyloxazolidin-2-one.html
https://www.echemi.com/sds/high-purity-s-4-phenyl-2-oxazolidino-temppid160705000369.html
https://pubchem.ncbi.nlm.nih.gov/compound/730424
https://pubchem.ncbi.nlm.nih.gov/compound/730424
https://www.benchchem.com/product/b032377#personal-protective-equipment-for-handling-s-4-phenyloxazolidin-2-one
https://www.benchchem.com/product/b032377#personal-protective-equipment-for-handling-s-4-phenyloxazolidin-2-one
https://www.benchchem.com/product/b032377#personal-protective-equipment-for-handling-s-4-phenyloxazolidin-2-one
https://www.benchchem.com/product/b032377#personal-protective-equipment-for-handling-s-4-phenyloxazolidin-2-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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